Cas no 3509-59-9 (2,6-Diacetylbiphenylene)

2,6-Diacetylbiphenylene structure
2,6-Diacetylbiphenylene structure
Product Name:2,6-Diacetylbiphenylene
CAS No:3509-59-9
MF:C16H12O2
MW:236.265284538269
CID:322927
PubChem ID:287172
Update Time:2025-04-19

2,6-Diacetylbiphenylene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diacetylbiphenylene
    • 1-(6-acetylbiphenylen-2-yl)ethanone
    • 1,1'-biphenylene-2,6-diyldiethanone
    • 2,6-Diacetyl-biphenylen
    • 2,6-diacetyl-biphenylene
    • AC1L66SG
    • AC1Q5GPC
    • CTK1C6486
    • KST-1B3462
    • NSC146591
    • SureCN8033807
    • NSC-146591
    • 3509-59-9
    • 1-(6-ACETYLBIPHENYLEN-2-YL)ETHAN-1-ONE
    • SCHEMBL8033807
    • DTXSID80301840
    • Inchi: 1S/C16H12O2/c1-9(17)11-3-5-13-15(7-11)14-6-4-12(10(2)18)8-16(13)14/h3-8H,1-2H3
    • InChI Key: XUAXSOPQGBALPI-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=C2C3C=C(C(C)=O)C=CC=3C2=C1

Computed Properties

  • Exact Mass: 236.08376
  • Monoisotopic Mass: 236.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.237
  • Melting Point: 253-255
  • Boiling Point: 407.5°Cat760mmHg
  • Flash Point: 152.5°C
  • Refractive Index: 1.71
  • PSA: 34.14
  • LogP: 3.73920

2,6-Diacetylbiphenylene Related Literature

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